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Compound of Interest

Compound Name: Pyrrolidine-2-thione

Cat. No.: B1333366

Technical Support Center: Pyrrolidine-2-thione

This technical support center provides essential information for the safe handling and storage
of Pyrrolidine-2-thione, tailored for researchers, scientists, and drug development
professionals.

Frequently Asked Questions (FAQSs)

1. What are the primary hazards associated with Pyrrolidine-2-thione?

Pyrrolidine-2-thione is classified as a hazardous substance. The primary hazards include:

o Skin Irritation: Causes skin irritation (H315).[1][2][3]

e Serious Eye Irritation: Causes serious eye irritation (H319).[1][2][3]

o Respiratory Irritation: May cause respiratory irritation (H335).[1][2][3]

2. What personal protective equipment (PPE) is required when handling Pyrrolidine-2-thione?
To ensure personal safety, the following personal protective equipment should be worn:

» Eye Protection: Goggles compliant with European standard EN 166 or OSHA's eye and face
protection regulations in 29 CFR 1910.133 are recommended.[1][2]
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» Hand Protection: Chemical-resistant, protective gloves must be worn.[1][3]
» Skin and Body Protection: Long-sleeved clothing is advised to prevent skin contact.[1]

» Respiratory Protection: In situations where dust formation is possible or exposure limits may
be exceeded, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[1][2]

3. What are the recommended storage conditions for Pyrrolidine-2-thione?

Proper storage is crucial to maintain the integrity and stability of Pyrrolidine-2-thione. Key
recommendations include:

o Keep the container tightly closed.[1][2][3]

o Store in a dry, cool, and well-ventilated area.[1][2][4]

¢ Itis recommended to store the compound locked up.[2]

4. Is Pyrrolidine-2-thione stable? What conditions should be avoided?

Pyrrolidine-2-thione is stable under normal storage conditions.[1][2][3] However, to prevent
decomposition or hazardous reactions, the following should be avoided:

o Excess Heat: Avoid exposing the compound to high temperatures.[1]

e Incompatible Materials: While some sources state no known incompatible materials[1][3], it is
best practice to avoid strong oxidizing agents[?2].

e Dust Formation: Minimize the generation of dust during handling.[1][2][3]
5. What should | do in case of accidental exposure to Pyrrolidine-2-thione?
In the event of accidental exposure, follow these first-aid measures immediately:

« If on Skin: Wash the affected area with plenty of soap and water. If skin irritation persists,
seek medical advice.[1][2][3]
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e If in Eyes: Rinse cautiously with water for at least 15 minutes, removing contact lenses if
present and easy to do. Continue rinsing and seek medical attention if eye irritation persists.

[1](21(3]

« If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If you feel
unwell, call a poison center or doctor.[1][2][3]

« |If Swallowed: Clean the mouth with water and drink plenty of water afterward. Seek medical
attention if symptoms occur.[1][2][3]

(o2}

. How should I handle a spill of Pyrrolidine-2-thione?

For spills, follow these steps to ensure safe cleanup:

o Ensure adequate ventilation and wear appropriate personal protective equipment.[1][3]
e Avoid dust formation.[1][3]

o Sweep or shovel the spilled material into a suitable, closed container for disposal.[1][2][3]

Summary of Material Properties and Storage

Property Information

Molecular Formula C4 H7 NS

Molecular Weight 101.17 g/mol

Appearance Colorless to light yellow crystal

Odor Pungent

Storage Temperature Cool, ambient temperature

Storage Conditions Dry, well-ventilated, tightly closed container
Incompatible Materials Strong oxidizing agents

Experimental Workflow: Handling and Storage of
Pyrrolidine-2-thione
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Workflow for Handling and Storage of Pyrrolidine-2-thione
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Caption: Workflow for the safe handling and storage of Pyrrolidine-2-thione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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